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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzylamine

Cat. No.: B1349891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific and

technical information for 4-Chloro-2-methylbenzylamine, CAS number 27917-11-9. Due to

the limited publicly available data for this specific compound, information from structurally

related compounds is included to provide context and guidance for experimental design.

Physicochemical Properties
Quantitative experimental data for the primary physical properties of 4-Chloro-2-
methylbenzylamine are not readily available in the cited literature. The following table

summarizes its known identifiers and computed properties. For reference, experimental data

for structurally similar compounds are also provided to offer estimations.
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Property Value Source

IUPAC Name
(4-chloro-2-

methylphenyl)methanamine
[1]

CAS Number 27917-11-9 [1][2][3]

Molecular Formula C₈H₁₀ClN [1][3]

Molecular Weight 155.62 g/mol [1][3]

Boiling Point Data not available

Reference Compound Data
225-226 °C (for 2-Chloro-N-

methylbenzylamine)

Melting Point Data not available

Reference Compound Data
12-13 °C (for 4-

Methylbenzylamine)
[4]

Density Data not available

Reference Compound Data
1.110 g/mL at 25 °C (for 2-

Chloro-N-methylbenzylamine)

Solubility Data not available

Reference Compound Data
Somewhat soluble in water (for

2-Chlorobenzylamine)
[5]

Synthesis and Purification
A specific, detailed experimental protocol for the synthesis of 4-Chloro-2-methylbenzylamine
is not described in the available literature. However, a plausible synthetic route can be inferred

from the preparation of analogous compounds, such as N-(4-chlorobenzyl)-N-methylamine and

4-chlorobenzylamine.[6][7][8] The most probable synthetic pathway would involve the reduction

of a suitable precursor, such as 4-chloro-2-methylbenzonitrile.

Proposed Experimental Protocol: Synthesis via Nitrile
Reduction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylbenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylbenzylamine
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB5430101.htm
https://www.scbt.com/p/4-chloro-2-methylbenzylamine-27917-11-9
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylbenzylamine
https://www.scbt.com/p/4-chloro-2-methylbenzylamine-27917-11-9
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylbenzylamine
https://www.scbt.com/p/4-chloro-2-methylbenzylamine-27917-11-9
https://www.smolecule.com/products/s570830
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorobenzylamine
https://www.benchchem.com/product/b1349891?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/4-chloro-benzyl-methyl-amine.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4358253.htm
https://www.chemicalbook.com/synthesis/4-chlorobenzylamine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This proposed protocol is based on established methods for the reduction of aryl nitriles.

Step 1: Synthesis of 4-Chloro-2-methylbenzonitrile (Precursor) A potential starting material, 4-

chloro-2-nitrobenzonitrile, can be synthesized from 2,5-dichloronitrobenzene and copper(I)

cyanide.[9] The nitro group would then need to be reduced to an amine, and the methyl group

introduced, or a different starting material such as 4-chloro-2-methylbenzoic acid could be

converted to the nitrile.

Step 2: Reduction of 4-Chloro-2-methylbenzonitrile to 4-Chloro-2-methylbenzylamine

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 4-chloro-2-methylbenzonitrile in a suitable anhydrous solvent such as

tetrahydrofuran (THF) or diethyl ether.

Reduction: Cool the solution in an ice bath. Slowly add a reducing agent such as lithium

aluminum hydride (LiAlH₄) or a borane complex (e.g., BH₃·THF).

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the

starting material is consumed.

Quenching: Carefully quench the reaction by the slow, sequential addition of water and then

a sodium hydroxide solution to precipitate the aluminum salts.

Extraction: Filter the reaction mixture and extract the filtrate with a suitable organic solvent

(e.g., ethyl acetate or dichloromethane).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel.[6][7]

Proposed Synthesis Workflow
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4-Chloro-2-methylbenzonitrile

Dissolve in anhydrous THF

Cool to 0°C

Slowly add LiAlH₄

Stir at room temperature

Monitor by TLC/GC

Quench with H₂O and NaOH

Filter and Extract

Purify by Column Chromatography

4-Chloro-2-methylbenzylamine

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 4-Chloro-2-methylbenzylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1349891?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Methodologies
Validated analytical methods for the quantification of 4-Chloro-2-methylbenzylamine have not

been reported. However, standard chromatographic techniques can be adapted for its analysis.

High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method would be suitable for the analysis of this compound.

Column: A C18 or C8 column would likely provide good separation.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate or phosphate buffer) and an organic solvent such as acetonitrile or methanol would

be a good starting point.

Detection: UV detection at a wavelength around 220-230 nm should be appropriate given the

aromatic nature of the compound. For higher sensitivity and specificity, mass spectrometry

(LC-MS) could be employed.[10]

For primary amines that exhibit poor chromatographic peak shape or low UV absorbance, pre-

column derivatization with a reagent like 4-(Methylamino)-3-nitrobenzoyl chloride can be used

to introduce a strong chromophore.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is another powerful technique for the analysis of volatile and semi-volatile compounds

like benzylamines.

Column: A non-polar or medium-polarity column, such as a DB-5MS, would be a suitable

choice.

Injection: Splitless injection would be appropriate for trace analysis.

Oven Program: A temperature gradient from a low starting temperature (e.g., 50-70 °C) to a

high final temperature (e.g., 280-300 °C) would be necessary to elute the compound.

Detection: Mass spectrometry provides high selectivity and allows for structural confirmation

based on the fragmentation pattern.
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Biological Activity and Signaling Pathways
As of the date of this guide, there is no published information on the biological activity,

mechanism of action, or any associated signaling pathways for 4-Chloro-2-
methylbenzylamine. Studies on related compounds, such as 4-methylbenzylamine, have

explored their potential in neuropharmacology, but these findings cannot be directly

extrapolated to the title compound.[4] Therefore, a diagram of a signaling pathway cannot be

provided. This represents a significant gap in the scientific literature and an opportunity for

future research.

Safety and Hazards
Based on aggregated GHS data, 4-Chloro-2-methylbenzylamine is classified with the

following hazards[1]:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Standard laboratory safety precautions should be taken when handling this compound,

including the use of personal protective equipment (gloves, safety glasses, and a lab coat).

Work should be conducted in a well-ventilated area or a chemical fume hood.

Conclusion
4-Chloro-2-methylbenzylamine is a chemical for which there is a notable lack of

comprehensive public data. While its basic chemical identifiers are known, its physical

properties, specific synthesis and analytical protocols, and biological activities remain largely

uncharacterized. The information provided in this guide, drawn from data on related

compounds, offers a starting point for researchers interested in working with this molecule.

Further experimental investigation is required to fully elucidate its properties and potential

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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